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Compound of Interest

Compound Name: 2-(Tert-Butylthio)Benzaldehyde

Cat. No.: B1585761 Get Quote

This technical guide provides researchers, scientists, and drug development professionals with

an in-depth overview of 2-(Tert-Butylthio)Benzaldehyde (CAS No. 65924-65-4), a key

chemical intermediate. The document details its commercial availability, requisite quality control

measures, safe handling protocols, and its significance as a building block in synthetic

chemistry.

Introduction to 2-(Tert-Butylthio)Benzaldehyde
2-(Tert-Butylthio)Benzaldehyde is an aromatic thioether and aldehyde, rendering it a versatile

bifunctional molecule for organic synthesis. Its structure, featuring a benzaldehyde core with a

bulky tert-butylthio group at the ortho position, presents unique steric and electronic properties.

The aldehyde functional group serves as a reactive handle for a multitude of transformations,

including nucleophilic additions, condensations, and oxidations, while the thioether moiety can

be involved in various coupling reactions or be oxidized to sulfoxides and sulfones, further

expanding its synthetic utility.[1] These characteristics make it a valuable precursor in the

synthesis of complex organic molecules, particularly within the pharmaceutical and fine

chemical industries.[2]

The strategic placement of the tert-butylthio group can influence the reactivity and conformation

of the final products, a feature that is highly sought after in the rational design of new chemical

entities. Its role as a building block is analogous to other substituted benzaldehydes, which are

fundamental to creating a wide array of pharmaceuticals, from anticonvulsants to antimalarials.

[2]
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Commercial Sourcing and Supplier Overview
Procuring high-quality starting materials is a critical first step in any research and development

workflow. 2-(Tert-Butylthio)Benzaldehyde is available from several reputable chemical

suppliers. When selecting a supplier, researchers must consider factors such as purity,

available quantities, lead times, and the comprehensiveness of supporting documentation like

Certificates of Analysis (CoA) and Safety Data Sheets (SDS).

Below is a comparative summary of major commercial suppliers for this compound.

Supplier
Product/Catalog

Number
CAS Number Purity

Available

Quantities

Sigma-Aldrich

(MilliporeSigma)

AABH93DE3B1C

(via AA

BLOCKS)

65924-65-4 97%
Contact for

availability

Santa Cruz

Biotechnology,

Inc.

sc-263632 65924-65-4 Not specified
Contact for

availability[3]

Gentaur

Molecular

Products

B30862 (via

pfalslandbauer)
65924-65-4 Not specified 5 G

Note: Availability and product specifications are subject to change. It is imperative to contact

the suppliers directly for the most current information and to request lot-specific documentation.

Physicochemical Properties and Specifications
Understanding the fundamental properties of 2-(Tert-Butylthio)Benzaldehyde is essential for

its proper handling, storage, and use in experimental design.
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Property Value Source

CAS Number 65924-65-4 [4][3]

Molecular Formula C₁₁H₁₄OS [4][3]

Molecular Weight 194.3 g/mol [4]

IUPAC Name
2-(tert-

butylsulfanyl)benzaldehyde
[4]

Alternate Names
2-(tert-

Butylmercapto)benzaldehyde
[3]

Purity 97% (Typical) [4]

Appearance
Not specified (typically a liquid

or low-melting solid)

Storage Temperature 2-8°C [1][4]

Quality Control and Analytical Verification
Upon receipt of 2-(Tert-Butylthio)Benzaldehyde, independent verification of its identity and

purity is a cornerstone of good laboratory practice (GLP) and ensures the reliability of

experimental outcomes. The following workflow outlines a standard procedure for quality

control assessment.
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Quality Control Workflow for Incoming Reagent

Analytical Testing

Receive Compound
(CAS: 65924-65-4)

Verify Documentation
(CoA, SDS)

Visual Inspection
(Color, Phase)

Sample for Analysis

¹H NMR Spectroscopy
(Structure Verification)

GC-MS Analysis
(Purity & Impurity Profile)

Review & Compare Data
(vs. Specifications)

Release for Use

Click to download full resolution via product page

Caption: Standard QC workflow for incoming 2-(Tert-Butylthio)Benzaldehyde.

Experimental Protocol: Analytical Verification
Proton NMR (¹H NMR) Spectroscopy for Structural Confirmation
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Objective: To confirm the chemical structure by identifying characteristic proton signals.

Procedure:

1. Dissolve a small sample (~5-10 mg) of the compound in a deuterated solvent such as

chloroform-d (CDCl₃).[5]

2. Add a small amount of an internal standard, like tetramethylsilane (TMS), for chemical

shift referencing (δ = 0.0 ppm).[5]

3. Acquire the ¹H NMR spectrum.

Expected Signals: The spectrum should be consistent with the structure. Key expected

resonances include: a singlet for the aldehyde proton (CHO) typically found at a high

chemical shift (δ 9-10 ppm), aromatic protons in the region of δ 7-8 ppm, and a sharp

singlet for the nine equivalent protons of the tert-butyl group [(CH₃)₃C] at a lower chemical

shift (δ 1-1.5 ppm).[5] The integration of these peaks should correspond to a 1:4:9 ratio

(aldehyde:aromatic:tert-butyl).

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Assessment

Objective: To determine the purity of the compound and identify any volatile impurities.

Procedure:

1. Prepare a dilute solution of the sample in a volatile organic solvent (e.g., diethyl ether or

ethyl acetate).

2. Inject the sample into a GC-MS system equipped with a suitable capillary column (e.g.,

a non-polar HP-5MS column).[6]

3. Run a temperature program to separate the components, for example: hold at 100°C for

5-10 minutes, then ramp at 5-10°C/min to 300°C.[6]

4. Analyze the resulting chromatogram to determine the area percentage of the main

peak, which corresponds to the purity.
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5. Analyze the mass spectrum of the main peak to confirm the molecular weight (m/z =

194.3) and fragmentation pattern consistent with 2-(Tert-Butylthio)Benzaldehyde.

Safety, Handling, and Storage
Adherence to strict safety protocols is non-negotiable when working with reactive chemical

intermediates. The information provided in the Safety Data Sheet (SDS) is the primary source

for hazard identification and mitigation.[7][8]

Key Hazards:
Flammability: Combustible liquid. Keep away from heat, sparks, and open flames.[7][9]

Toxicity: Harmful if swallowed or in contact with skin.[7][8]

Irritation: Causes skin irritation.[7]

Sensitization: May cause an allergic skin reaction or allergy/asthma symptoms if inhaled.[7]

Aquatic Toxicity: Toxic to aquatic life.[7]

Protocol for Safe Handling and Storage
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.[7]

Ventilation: Handle the compound within a certified chemical fume hood to avoid inhalation of

vapors.[9]

Dispensing: Use caution when transferring the liquid. Avoid direct contact with skin and eyes.

In case of contact, wash the affected area immediately with plenty of soap and water.

Storage:

Store containers in a cool, dry, and well-ventilated area.

The recommended storage temperature is between 2-8°C.[4]
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Keep the container tightly sealed to prevent exposure to air and moisture, which could

lead to degradation (e.g., oxidation of the aldehyde).

Store away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Avoid release to the environment.[7]
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Storage & Preparation

Handling Protocol

Post-Use & Disposal

Store at 2-8°C
in original container

Equilibrate to RT
before opening

Don PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood

Dispense Reagent

Seal Container Tightly

Clean Spill/Work Area

Dispose of Waste
(per SDS guidelines)

Click to download full resolution via product page

Caption: Recommended workflow for safe handling of 2-(Tert-Butylthio)Benzaldehyde.
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Applications in Research and Drug Development
Substituted benzaldehydes are foundational materials in medicinal chemistry.[2] The unique

thioether linkage in 2-(Tert-Butylthio)Benzaldehyde makes it a precursor for compounds

where a sulfur atom at the ortho position is desired. Such moieties are present in various

biologically active molecules. Potential synthetic applications include:

Synthesis of Heterocycles: The aldehyde can be condensed with amines or other

nucleophiles to form Schiff bases, which can then undergo cyclization to produce sulfur-

containing heterocyclic scaffolds like benzothiazines or related structures.[10]

Modification of the Thioether: The sulfur atom can be oxidized to a sulfoxide or sulfone,

which dramatically alters the electronic and steric properties of the molecule, providing a

route to analogues with different pharmacological profiles.

Directed Ortho-Metalation: While the existing substitution pattern is set, understanding the

principles of directed ortho-metalation is key to the synthesis of such compounds, where a

directing group guides lithiation to the ortho position for subsequent reaction with an

electrophile.[11]

The development of novel synthetic routes to create derivatives of this compound is an active

area of research, aimed at producing molecules with potential therapeutic value.[12][13]

Conclusion
2-(Tert-Butylthio)Benzaldehyde is a specialized chemical reagent with significant potential for

synthetic applications in drug discovery and materials science. Sourcing this compound from

reliable commercial suppliers is the first step, which must be followed by rigorous in-house

quality control to ensure the integrity of research data. By adhering to the stringent safety and

handling protocols outlined in this guide, researchers can confidently and safely incorporate

this versatile building block into their synthetic workflows, paving the way for the discovery of

novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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